1-(3,4-diethoxybenzoyl)-4-(2-methylphenyl)piperazine

• IUPAC Name: (3,4-diethoxyphenyl)-[4-(2-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H28N2O3/c1-4-26-20-11-10-18(16-21(20)27-5-2)22(25)24-14-12-23(13-15-24)19-9-7-6-8-17(19)3/h6-11,16H,4-5,12-15H2,1-3H3
• InChI Key: BOYUSIOMVOFAQL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3C)OCC
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol

Description

1-(3,4-diethoxybenzoyl)-4-(2-methylphenyl)piperazine, commonly known as TFMPP, is a synthetic piperazine derivative. It was first synthesized in the 1970s and gained popularity in the 1990s as a recreational drug. However, TFMPP has also been studied for its potential use in scientific research due to its unique chemical properties.

Mechanism of Action

TFMPP acts as an agonist at serotonin receptors, specifically the 5-HT1B and 5-HT2C receptors. It is thought to increase the release of serotonin in the brain, leading to its psychoactive effects. TFMPP has been shown to have both stimulant and hallucinogenic effects in humans.
Biochemical and Physiological Effects
TFMPP has been shown to increase heart rate, blood pressure, and body temperature in humans. It can also cause changes in perception, mood, and behavior. TFMPP has been reported to cause mild to moderate euphoria, increased sociability, and enhanced sensory experiences.

Advantages and Limitations for Lab Experiments

One advantage of using TFMPP in lab experiments is its ability to selectively activate serotonin receptors. This allows researchers to study the specific effects of serotonin receptor activation on behavior and neurotransmitter release. However, TFMPP has limitations in terms of its potency and selectivity, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on TFMPP. One area of interest is the role of serotonin receptors in psychiatric disorders such as anxiety and depression. TFMPP could be used to study the effects of serotonin receptor activation on these disorders in animal models. Another potential area of research is the development of more selective and potent serotonin receptor agonists for use in lab experiments. Finally, TFMPP could be studied for its potential therapeutic uses in treating psychiatric disorders or other conditions.

Scientific Research Applications

TFMPP has been studied for its potential use as a research tool in various fields, such as neuroscience and pharmacology. It has been used to study the effects of serotonin receptor agonists on behavior and neurotransmitter release in animal models. TFMPP has also been used in studies investigating the role of serotonin receptors in anxiety and depression.